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Compound of Interest

Compound Name: PINAVERIUM BROMIDE

Cat. No.: B7970249

Synthesis of Pinaverium Bromide

Pinaverium bromide is a spasmolytic agent that acts locally on the gastrointestinal tract.[4] Its
synthesis is typically achieved through a multi-step process involving the quaternization of a
morpholine derivative. Several synthetic routes have been reported, generally culminating in
the reaction between an advanced morpholine intermediate and a substituted benzyl bromide.

General Synthesis Routes

The core of the synthesis involves the formation of the quaternary ammonium salt. This is
typically achieved by reacting 4-[2-[2-(6,6-dimethylbicyclo[3.1.1]hept-2-
yl)ethoxy]ethyllmorpholine with 2-bromo-4,5-dimethoxybenzyl bromide.[5] Variations in the
synthesis primarily concern the preparation of these key intermediates.

One common two-step synthesis begins with dihydronopol and morpholinochloroethane
hydrochloride.[6] Another approach starts from morpholine and an acylating agent to create a
novel intermediate, which is then reacted to form pinaverium bromide, reportedly yielding a
high percentage of the desired cis-isomer.[7]
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Detailed Experimental Protocol: Synthesis Route B

This protocol is based on the quaternization reaction described in the literature.[5]

Objective: To synthesize pinaverium bromide from (1S,2S,5S)-4-[2-[2-(6,6-
DiMethylbicyclo[3.1.1]hept-2-yl)ethoxy]ethyl]Morpholine and 2-Bromo-4,5-Dimethoxybenzyl
Bromide.

Materials:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11375594/
https://www.chemicalbook.com/synthesis/pinaverium-bromide.htm
https://patents.google.com/patent/CN104650005A/en
https://www.chemicalbook.com/synthesis/pinaverium-bromide.htm
https://www.benchchem.com/product/b7970249?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7970249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e (1S,2S,5S5)-4-[2-[2-(6,6-DiMethylbicyclo[3.1.1]hept-2-yl)ethoxy]ethyl]Morpholine (Formula 1V)
e 2-Bromo-4,5-dimethoxybenzyl bromide

o Methyl ethyl ketone (MEK)

Procedure:

» Dissolve 6.0 g of (1S,2S,5S)-4-[2-[2-(6,6-DiMethylbicyclo[3.1.1]hept-2-
yl)ethoxy]ethyl]Morpholine and 8.5 g of 2-bromo-4,5-dimethoxybenzyl bromide in 60 mL of
methyl ethyl ketone in a suitable reaction vessel.

e Heat the mixture to reflux.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

¢ Once the reaction is complete (as indicated by TLC), cool the reaction mixture.
« Filter the resulting precipitate.

o Wash the filtered solid with methyl ethyl ketone.

e Dry the product under reduced pressure to yield pinaverium bromide.

Expected Outcome: Approximately 11.6 g of pinaverium bromide (92.1% vyield) as a white
powder.[5] The product should have a high cis-isomer content (=99%).[5][7]

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7970249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

